9-(3,4-dimethoxyphenyl)-2-(4-(dimethylamino)phenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• IUPAC Name: 9-(3,4-dimethoxyphenyl)-2-[4-(dimethylamino)phenyl]-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C25H27N5O3/c1-29(2)17-11-8-15(9-12-17)24-27-25-26-18-6-5-7-19(31)22(18)23(30(25)28-24)16-10-13-20(32-3)21(14-16)33-4/h8-14,23H,5-7H2,1-4H3,(H,26,27,28)
• InChI Key: ALUOWJMPLZKYDO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NN3C(C4=C(CCCC4=O)NC3=N2)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol
• CAS No.: 540477-42-7

Description

The compound 9-(3,4-dimethoxyphenyl)-2-(4-(dimethylamino)phenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one belongs to the triazoloquinazolinone class, characterized by a fused bicyclic core incorporating a triazole and quinazolinone moiety. Its structure features electron-rich substituents: a 3,4-dimethoxyphenyl group at position 9 and a 4-(dimethylamino)phenyl group at position 2. These substituents likely influence its physicochemical properties and reactivity, making it a candidate for pharmaceutical and materials science applications. This article provides a comparative analysis of this compound with structurally analogous derivatives, focusing on synthesis efficiency, substituent effects, and physicochemical properties.

Biological Activity

The compound 9-(3,4-dimethoxyphenyl)-2-(4-(dimethylamino)phenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the field of cancer research. This article provides a detailed overview of its biological activity, including mechanisms of action, efficacy against various cancer cell lines, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula: C24H28N4O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 9-(3,4-dimethoxyphenyl)-2-(4-(dimethylamino)phenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• SMILES Notation: CN(C)c1ccc(C(N2)N(Cc(cc3)cc(OC)c3OC)c(sc3c4CCCC3)c4C2=O)cc1

This compound features a complex structure that includes a triazole and quinazoline moiety, which are often associated with biological activity.

Anticancer Properties

Recent studies have highlighted the compound's potential as an anticancer agent. The following table summarizes key findings related to its efficacy against various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
A549 (Lung Cancer)	9	Induces apoptosis via intrinsic pathway
MCF7 (Breast Cancer)	12	Inhibits cell proliferation and migration
HeLa (Cervical Cancer)	15	Disrupts FAK/Paxillin pathway leading to reduced invasion
HepG2 (Liver Cancer)	10	Induces cell cycle arrest and senescence

• Apoptosis Induction : The compound has been shown to activate caspase pathways in cancer cells, suggesting it promotes apoptosis through mitochondrial pathways .
• Inhibition of Cell Migration : Studies indicate that it disrupts the FAK/Paxillin signaling pathway, which is crucial for cancer cell invasion and metastasis .
• Cell Cycle Arrest : The compound causes cell cycle arrest in the G1 phase, leading to increased senescence in treated cancer cells .

Case Studies

A study conducted by Walid Fayad et al. explored the anticancer properties of this compound using multicellular spheroid models. The results demonstrated significant inhibition of tumor growth and improved understanding of the compound's mechanism through in vitro assays .

Another research highlighted its effectiveness against a panel of human cancer cell lines including MCF7 and A549. The findings suggested that the compound could serve as a lead for further development in anticancer therapies due to its potent activity .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Triazoloquinazolinones exhibit structural diversity based on substituent patterns. Key analogs include:

Compound Name / Substituents	Core Structure	Key Substituents	Molecular Formula	Reference
Target Compound: 9-(3,4-dimethoxyphenyl)-2-(4-(dimethylamino)phenyl)	[1,2,4]triazolo[5,1-b]quinazolinone	3,4-dimethoxyphenyl (C9), 4-dimethylaminophenyl (C2)	C27H29N5O3	N/A (hypothetical)
6-(4-Methoxyphenyl)-9-phenyl	[1,2,4]triazolo[5,1-b]quinazolinone	4-methoxyphenyl (C6), phenyl (C9)	C23H20N4O2
9-[4-(Diethylamino)phenyl]-6,6-dimethyl	[1,2,4]triazolo[5,1-b]quinazolinone	4-diethylaminophenyl (C9), dimethyl (C6)	C21H27N5O
9-(2-Chlorophenyl)-6,6-dimethyl	[1,2,4]triazolo[5,1-b]quinazolinone	2-chlorophenyl (C9), dimethyl (C6)	C19H18ClN5O
1-(4-Pyridinyl)-1,2-dihydro-4-phenyl[1,2,4]triazolo[4,3-a]quinazolin-5-one	[1,2,4]triazolo[4,3-a]quinazolinone	4-pyridinyl (C1), phenyl (C4)	C21H14N6O

Key Observations :

• Substituents at C2 and C9 significantly alter electronic and steric profiles. Electron-donating groups (e.g., methoxy, dimethylamino) enhance solubility, while halogens (e.g., Cl in ) increase molecular polarity.

Key Findings :

• The NGPU catalyst () offers superior efficiency (85% yield) compared to traditional methods, aligning with trends in green chemistry.
• Copper-mediated synthesis () achieves high yields (90%) in ultra-short reaction times (10 minutes), advantageous for industrial scaling.
• Lower yields (e.g., 35% in ) may arise from steric hindrance or electron-withdrawing substituents.

Physicochemical Properties

Substituents critically influence melting points, lipophilicity (logP), and solubility:

Compound / Substituents	Melting Point (°C)	logP	Molecular Weight	Polar Surface Area (Ų)	Reference
Target Compound (hypothetical)	Not reported	~3.5*	479.56	~65	N/A
9-[4-(Diethylamino)phenyl]-6,6-dimethyl	Not reported	3.57	365.48	54.29
2-Fluoro-4-(trifluoromethyl) derivative (15c)	195–197	Not reported	505.42	Not reported
9-(2-Chlorophenyl)-6,6-dimethyl	>300	Not reported	368.84	Not reported
1-(4-Pyridinyl)-4-phenyl derivative (13)	328–330	Not reported	358.37	Not reported

Key Trends :

• Bulky electron-donating groups (e.g., dimethylamino in ) correlate with moderate logP (~3.5), suggesting balanced lipophilicity for membrane permeability.
• Halogenated derivatives () exhibit exceptionally high melting points (>300°C), likely due to enhanced intermolecular interactions (e.g., dipole-dipole).

Spectroscopic and Analytical Data

1H NMR Shifts :

• Target Compound: Expected aromatic protons (δ 6.5–7.5 ppm for methoxy/dimethylamino phenyls) and triazole protons (δ 7.5–8.5 ppm).
• 9-(2-Chlorophenyl)-6,6-dimethyl () : Aromatic protons at δ 7.24–7.42 ppm; NH proton at δ 11.25 ppm.
• 15c () : Fluorinated aromatic protons at δ 7.91 ppm; methoxy groups at δ 3.87 ppm.

IR Stretching :

• C=O stretches observed at ~1630–1696 cm⁻¹ across derivatives ().
• Triazole C=N vibrations appear at ~1548–1616 cm⁻¹ ().